Cas no 137766-77-9 (Benzenesulfonamide,4-methyl-N-[(1R)-2-[[(4-methylphenyl)sulfonyl]amino]-1-phenylethyl]-)
137766-77-9 structure
Product Name:Benzenesulfonamide,4-methyl-N-[(1R)-2-[[(4-methylphenyl)sulfonyl]amino]-1-phenylethyl]-
CAS No:137766-77-9
MF:C22H24N2O4S2
MW:444.566963195801
CID:1245902
PubChem ID:101996114
Update Time:2025-04-20
Benzenesulfonamide,4-methyl-N-[(1R)-2-[[(4-methylphenyl)sulfonyl]amino]-1-phenylethyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide,4-methyl-N-[(1R)-2-[[(4-methylphenyl)sulfonyl]amino]-1-phenylethyl]-
- N,Na(2)-[(1R)-1-Phenyl-1,2-ethanediyl]bis[4-methylbenzenesulfonamide]
- DTXSID501164654
- 137766-77-9
-
- Inchi: 1S/C22H24N2O4S2/c1-17-8-12-20(13-9-17)29(25,26)23-16-22(19-6-4-3-5-7-19)24-30(27,28)21-14-10-18(2)11-15-21/h3-15,22-24H,16H2,1-2H3/t22-/m0/s1
- InChI Key: HOIVORUOLGPEAX-QFIPXVFZSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N[C@H](C1C=CC=CC=1)CNS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 444.11774960g/mol
- Monoisotopic Mass: 444.11774960g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 720
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 109Ų
Benzenesulfonamide,4-methyl-N-[(1R)-2-[[(4-methylphenyl)sulfonyl]amino]-1-phenylethyl]- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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